Cas no 84746-00-9 (9-Octadecenoic acid(9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester)
84746-00-9 structure
Product Name:9-Octadecenoic acid(9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester
CAS No:84746-00-9
MF:C23H42O5
MW:398.576588153839
CID:707471
PubChem ID:6437085
Update Time:2025-04-19
9-Octadecenoic acid(9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester Chemical and Physical Properties
Names and Identifiers
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- 9-Octadecenoic acid(9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester
- 2-ACETYL-1-OLEOYLGLYCEROL
- rac-1-Oleoyl-2-acetyl-glycerol
- (+/-)-1-OLEOYL-2-ACETYLGLYCEROL
- 9-Octadecenoic acid (9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester
- SCHEMBL675064
- 84746-00-9
- PDSP2_001365
- CHEMBL137145
- (+-)-1-O-Oleoyl-2-O-acetylglycerol
- 1-Oleoyl-2-acetyl-rac-glycerol
- PDSP1_001381
- 1-oleoyl-2-acetylglycerol
- 9-Octadecenoic acid (Z)-, 2-(acetyloxy)-3-hydroxypropyl ester
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- Inchi: 1S/C23H42O5/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)27-20-22(19-24)28-21(2)25/h10-11,22,24H,3-9,12-20H2,1-2H3/b11-10-
- InChI Key: PWTCCMJTPHCGMS-KHPPLWFESA-N
- SMILES: O(CC(CO)OC(C)=O)C(CCCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Exact Mass: 398.303224
- Monoisotopic Mass: 398.303224
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 21
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.8
- XLogP3: 6.9
9-Octadecenoic acid(9Z)-, 2-(acetyloxy)-3-hydroxypropyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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